Cas no 2229201-65-2 (3-(hex-5-yn-1-yl)thiophene)

• Product Name: 3-(hex-5-yn-1-yl)thiophene
• CAS No: 2229201-65-2
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 6184770
• PubChem ID: 165764141
• Update Time: 2025-06-10

3-(hex-5-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(hex-5-yn-1-yl)thiophene
• EN300-1782816
• 2229201-65-2

• Inchi： 1S/C10H12S/c1-2-3-4-5-6-10-7-8-11-9-10/h1,7-9H,3-6H2
• InChI Key： FPHPWYMJKDYDMI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCC#C

Computed Properties

• Exact Mass: 164.06597156g/mol
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(hex-5-yn-1-yl)thiophene

Comprehensive Overview of 3-(hex-5-yn-1-yl)thiophene (CAS No. 2229201-65-2): Properties, Applications, and Industry Insights

The compound 3-(hex-5-yn-1-yl)thiophene (CAS No. 2229201-65-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in materials science, pharmaceuticals, and agrochemicals. This thiophene derivative, characterized by its hex-5-yn-1-yl side chain, offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for high-performance materials and sustainable chemical solutions.

One of the key reasons behind the rising interest in 3-(hex-5-yn-1-yl)thiophene is its role in the development of conductive polymers and organic electronics. Thiophene-based compounds are widely recognized for their electron-rich nature, which makes them ideal candidates for applications in organic photovoltaics (OPVs), OLEDs, and flexible electronics. The incorporation of an alkyne functional group (hex-5-yn-1-yl) further enhances the molecule's reactivity, enabling click chemistry approaches for precise molecular engineering. This aligns with the current trend toward green chemistry and atom-efficient synthesis, which are highly sought-after in both academic and industrial settings.

From a synthetic perspective, 3-(hex-5-yn-1-yl)thiophene serves as a pivotal building block for constructing more complex architectures. Its alkyne moiety allows for efficient coupling reactions, such as Sonogashira, Huisgen cycloaddition, and other catalyzed cross-coupling processes. These reactions are critical for designing functional materials with tailored properties, such as enhanced conductivity or luminescence. Moreover, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its relevance in modern high-throughput screening and process optimization.

In the pharmaceutical sector, 3-(hex-5-yn-1-yl)thiophene has shown promise as a scaffold for drug discovery. Thiophene rings are prevalent in many bioactive molecules, and the addition of an alkyne group opens doors to targeted prodrugs and bioconjugation strategies. This is particularly relevant given the increasing focus on precision medicine and theranostic agents, where modular chemical platforms are essential. Researchers are also investigating its potential in catalysis and ligand design, further expanding its utility across disciplines.

Environmental and regulatory considerations are another critical aspect of 3-(hex-5-yn-1-yl)thiophene's profile. As industries shift toward sustainable practices, the compound's potential for low-toxicity applications and biodegradable derivatives is being actively explored. Its compatibility with renewable feedstocks and solvent-free reactions positions it as a candidate for eco-friendly manufacturing processes. These attributes resonate with the global push for circular economy principles and carbon footprint reduction.

In summary, 3-(hex-5-yn-1-yl)thiophene (CAS No. 2229201-65-2) represents a multifaceted compound with broad applicability across cutting-edge fields. Its unique combination of thiophene and alkyne functionalities, coupled with its adaptability to modern synthetic techniques, makes it a standout choice for researchers and manufacturers alike. As the demand for innovative materials and sustainable chemistry continues to grow, this compound is poised to play a pivotal role in shaping future technological advancements.